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Compound of Interest

Compound Name: Joncryl 586

Cat. No.: B1592602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Joncryl 586 is a solid flake, low-acid acrylic resin, specifically a styrene-acrylic copolymer,

developed by BASF.[1] It is widely utilized in the formulation of water-based inks, overprint

varnishes, and coatings.[1][2][3] Its primary function is to serve as a binder and dispersant,

offering excellent alkali and water resistance.[2][3][4] This technical guide provides an in-depth

look at the fundamental characteristics of Joncryl 586, presenting key data, formulation

insights, and logical workflows for its application.

Core Properties and Chemical Nature
Joncryl 586 is synthesized from styrene and acrylic acid monomers. This composition imparts

a balance of properties where styrene contributes to mechanical strength and film-forming

capabilities, while the acrylic component enhances adhesion and flexibility.[1] It is an alkali-

soluble resin, which allows for its incorporation into aqueous systems through neutralization.[1]

[2] The resin's carboxylic acid functional groups provide reactive sites, enabling it to act as a

compatibilizer and chain extender in polymer blends.[1]

Quantitative Data Summary
The physical and chemical properties of Joncryl 586 are summarized in the tables below. This

data is essential for formulation development and ensuring compatibility with other

components.
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Table 1: Physical and Chemical Properties of Joncryl 586

Property Value Unit

Molecular Weight (Mw) 4,600 g/mol

Acid Number (on solids) 108 mg KOH/g

Glass Transition Temperature

(Tg)
60 - 66 °C

Softening Point 115 °C

Density (@ 25°C) 1.13 g/cm³

Non-Volatile Content 99.3 %

Total VOC 0.7 % (wt)

(Data sourced from multiple references)[1][3]

Table 2: Volatile Organic Compound (VOC) Content

Basis of Registration VOC Content Remarks

Directive 2004/42/CE ~ 0.60 %
Total, calculated from volatile

components

Directive 2004/42/CE ~ 0.30 % Based on monomers

Ordinance on incentive taxes

on volatile organic compounds

(VOCO), Switzerland

0.00 %

(Data sourced from BASF Information Sheet)[5]

Key Performance Characteristics
Joncryl 586 is valued for a range of performance benefits in formulated systems:
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Alkali Resistance: It is specifically designed to improve the alkali resistance of overprint

lacquers and inks.[2][3][6]

Water Resistance: When used with other water-resistant emulsions, it provides good water

and wet block resistance.[1][2][6]

Resolubility and Transfer: It maintains good transfer and resolubility, which are critical for

printing applications.[2]

Pigment Dispersion: It is recommended as a dispersant in waterborne coatings.[2][4]

Experimental Protocols and Methodologies
Detailed, step-by-step experimental protocols for the characterization of Joncryl 586 are

proprietary to the manufacturer, BASF, and are not publicly available. The data presented in

this guide is based on standardized testing methods commonly used in the polymer and

coatings industry. For specific analytical methods and quality control procedures, it is

recommended to contact BASF directly.

A typical laboratory procedure for preparing a solution of Joncryl 586 for formulation

development is outlined below.

Typical Laboratory Solution Preparation of Joncryl 586
This protocol describes the preparation of a standard aqueous solution of Joncryl 586.
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Step 1: Weighing Components

Step 2: Mixing

Step 3: Dissolution & Neutralization

Step 4: Quality Control

Weigh 54.0 parts
Joncryl® 586 flakes

Combine all components
in a suitable vessel

under agitation.

Weigh 4.0 parts
n-Propanol

Weigh 5.0 parts
Ammonia (28%)

Weigh 6.5 parts
Water

Continue agitation until
all resin flakes are

completely dissolved.

Measure pH and Viscosity.
Target pH: 8.5

Target Viscosity: ~6,000 mPa.s
(Brookfield @ 25°C)

Workflow for preparing a typical Joncryl® 586 solution.

Click to download full resolution via product page

Caption: Workflow for preparing a typical Joncryl® 586 solution.

Formulation and Application Logic
Joncryl 586 is a versatile resin that can be incorporated into various water-based formulations.

The following diagram illustrates the logical relationship between Joncryl 586 and other

components in a typical alkali- and water-resistant overprint varnish.
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Component relationships in a Joncryl® 586-based overprint varnish.
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Caption: Component relationships in a Joncryl® 586-based overprint varnish.

Safety and Handling
When handling Joncryl 586, it is imperative to adhere to the information and advice provided

in the safety data sheet (SDS). Standard protective and workplace hygiene measures for

handling chemicals should be observed.[6] The product does not contain several substances of

concern, including alkylphenol ethoxylates (APEO), aromatic amines, and certain heavy

metals, as detailed in the product safety information from BASF.[5]

Conclusion
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Joncryl 586 is a high-performance acrylic resin with a well-defined set of characteristics that

make it suitable for a variety of applications in the coatings and printing industries. Its low acid

value, coupled with good alkali and water resistance, provides formulators with a versatile tool

for developing high-quality, water-based systems. While detailed experimental protocols are

proprietary, the provided data and logical workflows offer a solid foundation for researchers and

scientists to effectively utilize Joncryl 586 in their development projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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